Cas no 113248-80-9 (2-fluoro-N-[(pyridin-3-yl)methyl]aniline)

• Product Name: 2-fluoro-N-[(pyridin-3-yl)methyl]aniline
• CAS No: 113248-80-9
• MF: C₁₂H₁₁FN₂
• MW: 202.227545976639
• CID: 3623970
• PubChem ID: 14720339
• Update Time: 2025-11-07

2-fluoro-N-[(pyridin-3-yl)methyl]aniline Chemical and Physical Properties

Names and Identifiers

• 3-Pyridinemethanamine, N-(2-fluorophenyl)-
• (2-Fluoro-phenyl)-pyridin-3-ylmethyl-amine
• 2-fluoro-N-[(pyridin-3-yl)methyl]aniline
• YJXGFPILFSFXBI-UHFFFAOYSA-N
• SCHEMBL10559807
• DTXSID001275288
• N-(2-Fluorophenyl)-3-pyridinemethanamine
• 2-FLUORO-N-(PYRIDIN-3-YLMETHYL)ANILINE
• 3-(2-fluorophenylaminomethyl)pyridine
• CS-0451392
• AKOS000239057
• EN300-164329
• 113248-80-9

• Inchi： 1S/C12H11FN2/c13-11-5-1-2-6-12(11)15-9-10-4-3-7-14-8-10/h1-8,15H,9H2
• InChI Key： YJXGFPILFSFXBI-UHFFFAOYSA-N
• SMILES： C1=NC=CC=C1CNC1=CC=CC=C1F

Computed Properties

• Exact Mass: 202.09062652Da
• Monoisotopic Mass: 202.09062652Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 186
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 24.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on 2-fluoro-N-[(pyridin-3-yl)methyl]aniline

2-Fluoro-N-[(Pyridin-3-Yl)Methyl]Aniline: A Comprehensive Overview

2-Fluoro-N-[(pyridin-3-yl)methyl]aniline (CAS No. 113248-80-9) is a fascinating compound with significant potential in various fields of chemistry and materials science. This compound, characterized by its unique structure and functional groups, has garnered attention due to its versatile applications in organic synthesis, drug discovery, and advanced materials development. In this article, we delve into the properties, synthesis methods, and recent advancements associated with 2-fluoro-N-[(pyridin-3-yl)methyl]aniline, providing a comprehensive understanding of its role in modern chemical research.

The molecular structure of 2-fluoro-N-[(pyridin-3-yl)methyl]aniline consists of an aniline derivative with a fluoro substituent at the 2-position and a pyridinylmethyl group attached to the nitrogen atom. This combination of functional groups imparts unique electronic and steric properties to the molecule, making it highly versatile for various chemical transformations. The presence of the pyridine ring introduces aromaticity and conjugation, which are critical for its reactivity and stability in different chemical environments.

Recent studies have highlighted the importance of 2-fluoro-N-[(pyridin-3-y...